Cas no 2093964-45-3 (2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide)

• Product Name: 2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide
• CAS No: 2093964-45-3
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 6566781
• PubChem ID: 122132787
• Update Time: 2025-06-09

2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6649105
• 2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide
• 2093964-45-3
• Z2054543872
• 2-chloro-N-[[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl]-N-methylpyridine-4-carboxamide
• AKOS034806333

• Inchi： 1S/C14H20ClN3O2/c1-17-9-12(20-3)7-11(17)8-18(2)14(19)10-4-5-16-13(15)6-10/h4-6,11-12H,7-9H2,1-3H3/t11-,12-/m0/s1
• InChI Key： SLEHJXXQPYZKTD-RYUDHWBXSA-N
• SMILES： ClC1C=C(C=CN=1)C(N(C)C[C@@H]1C[C@@H](CN1C)OC)=O

Computed Properties

• Exact Mass: 297.1244046g/mol
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.7Ų

Additional information on 2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide

Comprehensive Analysis of 2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide (CAS No. 2093964-45-3)

The compound 2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide (CAS No. 2093964-45-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrrolidine and pyridine backbone, combined with a methoxy and methyl substitution pattern, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate or ligand in drug discovery.

In recent years, the demand for chiral building blocks like this compound has surged, driven by advancements in asymmetric synthesis and catalysis. The stereochemistry of the (2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl moiety is critical for its interactions with biological targets, making it a focal point for medicinal chemistry studies. Its chloropyridine segment further enhances its versatility, as this group is often found in herbicides, insecticides, and pharmaceuticals.

One of the most searched questions in AI-driven drug discovery platforms is: "How do chiral auxiliaries improve drug efficacy?" This compound exemplifies the answer, as its stereocenters can significantly influence binding affinity and metabolic stability. Additionally, its N-methylpyridine-4-carboxamide fragment is a hotspot for structure-activity relationship (SAR) studies, often explored in computational chemistry models.

From an industrial perspective, the synthesis of 2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide involves multi-step organic transformations, including reductive amination and amide coupling. These processes are frequently optimized using flow chemistry techniques, a trending topic in green chemistry forums. The compound’s CAS No. 2093964-45-3 is often cross-referenced in patents related to crop protection and central nervous system (CNS) therapeutics.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its chlorinated pyridine component necessitates careful handling to align with REACH and FDA guidelines. Researchers frequently query: "What are the degradation pathways of chloropyridine derivatives?"—highlighting the need for robust analytical methods like HPLC-MS for monitoring.

In summary, 2-chloro-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-4-carboxamide represents a nexus of innovation in fine chemicals. Its dual utility in agrochemicals and pharmacology, coupled with its chirality-driven properties, positions it as a molecule of enduring scientific and commercial relevance.